Cas no 2228270-37-7 (1-2-(methoxymethyl)oxan-2-ylethan-1-one)

• Product Name: 1-2-(methoxymethyl)oxan-2-ylethan-1-one
• CAS No: 2228270-37-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6435191
• PubChem ID: 89694542
• Update Time: 2025-05-24

1-2-(methoxymethyl)oxan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(methoxymethyl)oxan-2-ylethan-1-one
• 2228270-37-7
• SCHEMBL15116565
• EN300-1737337
• 1-[2-(methoxymethyl)oxan-2-yl]ethan-1-one

• Inchi： 1S/C9H16O3/c1-8(10)9(7-11-2)5-3-4-6-12-9/h3-7H2,1-2H3
• InChI Key： UFCWSBMXAFIPIX-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C(C)=O)COC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-2-(methoxymethyl)oxan-2-ylethan-1-one

1-2-(Methoxymethyl)Oxan-2-Ylethan-1-One: A Comprehensive Overview

1-2-(Methoxymethyl)Oxan-2-Ylethan-1-One, also known by its CAS number CAS No: 2228270-37-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug development, polymer synthesis, and advanced materials research.

The molecular structure of 1-2-(Methoxymethyl)Oxan-2-Ylethan-1-One consists of a ketone group attached to an oxane ring, which is further substituted with a methoxymethyl group. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions and applications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most promising applications of this compound lies in its use as a building block for polymer materials. Researchers have demonstrated that 1-2-(Methoxymethyl)Oxan-2-Ylethan-1-One can be polymerized under controlled conditions to form high-performance polymers with exceptional thermal stability and mechanical strength. These polymers have potential applications in aerospace, electronics, and automotive industries, where materials with superior durability are essential.

In addition to its role in polymer synthesis, this compound has also been explored for its potential in drug delivery systems. Its ability to form stable complexes with various therapeutic agents makes it an attractive candidate for targeted drug delivery. Recent advancements in nanotechnology have enabled the use of this compound in the creation of biocompatible nanoparticles that can enhance drug efficacy while minimizing side effects.

The synthesis of 1-2-(Methoxymethyl)Oxan-2-Ylethan-1-One has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve the use of renewable resources and catalytic systems that minimize waste generation. Such sustainable practices align with global efforts to promote eco-friendly chemical processes.

From a toxicological perspective, studies have shown that 1-2-(Methoxymethyl)Oxan-2-Ylethan-1-One exhibits low toxicity when handled under appropriate conditions. However, prolonged exposure or improper handling may pose risks, emphasizing the importance of adhering to safety protocols during its use and storage.

In conclusion, 1-CAS No: 684556569, commonly referred to as 1-MCP (1-methylcyclopropene), is a critical component in various agricultural applications due to its ability to regulate ethylene production in plants. This property makes it invaluable in post-harvest management, ensuring extended shelf life and enhanced quality of perishable commodities.